Cas no 4970-26-7 ((-)-Anomalin)

(-) -anomalin ((-) -praeruptorin b) is a coumarin derivative isolated from the root of Angelica anomala

(-)-Anomalin structure

Product Name:(-)-Anomalin

CAS No:4970-26-7

Molecular Formula:C₂₄H₂₆O₇

Molecular Weight:426.45904

CID:1080584

PubChem ID:10251869

(-)-Anomalin Properties

Names and Identifiers

- (-)-Praeruptorin B
- (-)-Anomalin
- [ "(-)-Anomalin" ]
- HY-N0947
- CHEMBL1610853
- HMS2198A05
- 4970-26-7
- [(9R,10R)-8,8-dimethyl-9-[(Z)-2-methylbut-2-enoyl]oxy-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (Z)-2-methylbut-2-enoate
- Anomalin
- REGID_for_CID_10251869
- SMR000156222
- CS-0016081
- MLS000574876
- AKOS040760645
- DA-59398
- +Expand
- InChIKey： PNTWXEIQXBRCPS-IOWUNYDSSA-N
- Inchi： InChI=1S/C24H26O7/c1-7-13(3)22(26)29-20-18-16(11-9-15-10-12-17(25)28-19(15)18)31-24(5,6)21(20)30-23(27)14(4)8-2/h7-12,20-21H,1-6H3/b13-7-,14-8-/t20-,21-/m1/s1
- SMILES： C/C=C(/C)\C(=O)O[C@H]1[C@H](C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)/C(=C\C)/C

Computed Properties

Exact Mass: 426.16800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 6
Monoisotopic Mass: 426.168
Heavy Atom Count: 31
Complexity: 835
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 88.1A^2

Experimental Properties

LogP: 4.39250
PSA: 92.04000
Boiling Point: 524.8±50.0 °C at 760 mmHg
Melting Point: 177.5-178.5 ºC
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Flash Point: 225.5±30.2 °C
Solubility: Insuluble (8.1E-3 g/L) (25 ºC),
Color/Form: Powder
Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

(-)-Anomalin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DLVE-5mg	9,10-Dihydro-8,8-dimethyl-9α,10α-bis[(Z)-1-oxo-2-methyl-2-butenyloxy]-2H,8H-benzo[1,2-b	4970-26-7	99%	5mg	$91.00	2024-05-01
A2B Chem LLC	AG34074-5mg	(-)-Praeruptorin B	4970-26-7	99%	5mg	$85.00	2024-04-19
eNovation Chemicals LLC	Y1247692-5mg	9,10-Dihydro-8,8-dimethyl-9a,10a-bis[(Z)-1-oxo-2-methyl-2-butenyloxy]-2H,8H-benzo[1,2-b	4970-26-7	99%	5mg	$125	2024-06-06
MedChemExpress	HY-N0947-5mg	(-)-Anomalin	4970-26-7	99.68%	5mg	￥500	2024-07-21
PhytoLab	86416-50mg	(-)-Anomalin	4970-26-7	≥ 98.0 %	50mg	€958.5
TargetMol Chemicals	TN2098-5 mg	(-)-Anomalin	4970-26-7	98%	5mg	￥ 1,710
CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd.	PU0475-0025	Praeruptorin B	4970-26-7	N/A	25mg	750.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P93680-5mg	(9R,10R)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromene-9,10-diyl (2Z,2'Z)-bis(2-methylbut-2-enoate)	4970-26-7		5mg	¥3200.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2098-1 mg	(-)-Praeruptorin B	4970-26-7		1mg	￥1633.00	2022-03-01

(-)-Anomalin Suppliers

Chengdu RefMedic Biotech Co Ltd

Audited Supplier

(CAS:4970-26-7)

MR./MRS.:HUANG GANG QIANG

Phone:18140204969

Email:sales@refmedic.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4970-26-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(-)-Anomalin Related Literature

1. Facile synthesis of highly disperse Ni–Co nanoparticles over mesoporous silica for enhanced methane dry reforming†

Subhasis Das,Manideepa Sengupta,Arijit Bag,Mumtaj Shah,Ankur Bordoloi Nanoscale, 2018,10, 6409-6425
2. Iron metabolism and human ferritin heavy chain cDNA from adult brain with an elongated untranslated region: new findings and insights†

Analyst, 1998,123, 41-50
3. Front cover

RSC Med. Chem., 2023,14, 1391-1392
4. Curcumin-loaded metal oxide aerogels: supercritical drying and stability†

Wael Hamd,Digambara Patra,Houssam El-Rassy RSC Adv., 2021,11, 34479-34486
5. PPEGMEMA-based cationic copolymers designed for layer-by-layer assembly†

Tao Jiang,Saeed Zajforoushan Moghaddam,Esben Thormann RSC Adv., 2019,9, 26915-26926
6. Magainin 2-derived stapled peptides derived with the ability to deliver pDNA, mRNA, and siRNA into cells†

Makoto Oba,Takashi Misawa Chem. Sci., 2023,14, 10403-10410
7. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†

Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
8. Direct ocean capture: the emergence of electrochemical processes for oceanic carbon removal

Prince Aleta,Abdelrahman Refaie,Mohsen Afshari,Ahmad Hassan Energy Environ. Sci., 2023,16, 4944-4967
9. Study of a magnetic-cooling material Gd(OH)CO3†

Yan-Cong Chen,Lei Qin,Zhao-Sha Meng,Ding-Feng Yang,Chao Wu,Zhendong Fu,Yan-Zhen Zheng,Jun-Liang Liu,Róbert Tarasenko,Martin Orendáč,Jan Prokleška,Vladimír Sechovský,Ming-Liang Tong J. Mater. Chem. A, 2014,2, 9851-9858
10. Catalyst- and reagent-free 1,6-hydrophosphonylation of p-quinone methides: a practical approach for the synthesis of diarylmethyl phosphine oxides†

Yogesh N. Aher Org. Biomol. Chem., 2019,17, 7536-7546

Related Categories

Natural Products and Extracts Plant Extracts Plant based Xanthogalum tatianae

4970-26-7 ((-)-Anomalin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:4970-26-7)(-)-Anomalin

Purity:99%

Quantity:25mg

Price($):259.0

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:4970-26-7)(-)-Praeruptorin B

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry